N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H15N3OS2/c1-3-10-4-6-11(7-5-10)14-12(17)8-18-13-16-15-9(2)19-13/h4-7H,3,8H2,1-2H3,(H,14,17)
• InChI Key: KMSDPNAQKHVKHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)C
• Molecular Formula: C13H15N3OS2
• Molecular Weight: 293.4 g/mol

Description

N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide, also known as ETTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ETTA is a thioamide derivative that is synthesized through a multi-step process involving several chemical reactions.

Scientific Research Applications

N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been studied for its potential applications in scientific research, particularly in the field of biochemistry. It has been shown to inhibit the activity of the enzyme carbonic anhydrase, which plays a role in the regulation of acid-base balance in the body. N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is not well understood, but it is believed to involve the inhibition of carbonic anhydrase activity. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate ion and protons. N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide may bind to the active site of carbonic anhydrase, preventing the enzyme from carrying out its normal function.
Biochemical and Physiological Effects
N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines, and to have anti-inflammatory properties. N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has also been shown to have antioxidant activity, and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and is stable under a wide range of conditions. N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is also relatively non-toxic, and has low potential for side effects. However, N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has some limitations for use in lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has not been extensively studied in vivo, so its potential effects on living organisms are not well understood.

Future Directions

There are several potential future directions for research involving N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide. One area of interest is the development of N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide-based fluorescent probes for the detection of metal ions in biological systems. Another area of interest is the investigation of N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide's potential as an anti-cancer agent. Additionally, further research is needed to understand the mechanism of action of N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide, and its potential effects on living organisms.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide involves several chemical reactions, including the reaction of 4-ethylphenylhydrazine with carbon disulfide to form 4-ethylphenylthiosemicarbazide. This intermediate compound is then reacted with methyl isothiocyanate to form 4-ethylphenylthiosemicarbazone, which is further reacted with acetic anhydride to form the final product, N-(4-ethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide.